N-(3,4-difluorophenyl)-2-pyrazinecarboxamide

• IUPAC Name: N-(3,4-difluorophenyl)pyrazine-2-carboxamide
• InChI: InChI=1S/C11H7F2N3O/c12-8-2-1-7(5-9(8)13)16-11(17)10-6-14-3-4-15-10/h1-6H,(H,16,17)
• InChI Key: RUSPMRCKBWDEQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)C2=NC=CN=C2)F)F
• Molecular Formula: C11H7F2N3O
• Molecular Weight: 235.19 g/mol

Description

N-(3,4-difluorophenyl)-2-pyrazinecarboxamide, also known as DFP-10825, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. It is a pyrazinecarboxamide derivative that has been extensively studied for its mechanism of action and physiological effects.

Scientific Research Applications

N-(3,4-difluorophenyl)-2-pyrazinecarboxamide has been studied extensively for its potential therapeutic applications in various diseases such as cancer, inflammation, and cardiovascular diseases. It has been found to inhibit the activity of certain enzymes and signaling pathways that are involved in the progression of these diseases. Moreover, this compound has also been studied for its potential use as a diagnostic tool in certain diseases.

Mechanism of Action

N-(3,4-difluorophenyl)-2-pyrazinecarboxamide exerts its effects by inhibiting the activity of certain enzymes and signaling pathways. It has been found to inhibit the activity of HDAC6, a histone deacetylase enzyme that plays a role in the progression of cancer and neurodegenerative diseases. This compound has also been found to inhibit the activity of NF-κB, a transcription factor that plays a role in the regulation of inflammation and immune response.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells. Moreover, it has also been found to reduce inflammation and oxidative stress in various disease models. This compound has also been found to improve cardiac function in animal models of heart failure.

Advantages and Limitations for Lab Experiments

N-(3,4-difluorophenyl)-2-pyrazinecarboxamide has several advantages for lab experiments. It is a highly specific inhibitor of HDAC6 and NF-κB, which makes it a valuable tool for studying the roles of these enzymes in various diseases. Moreover, this compound has been found to have low toxicity and good bioavailability, which makes it a promising candidate for further development as a therapeutic agent. However, one limitation of this compound is that it has poor solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

N-(3,4-difluorophenyl)-2-pyrazinecarboxamide has several potential future directions for scientific research. One potential direction is the development of this compound as a therapeutic agent for cancer and neurodegenerative diseases. Another potential direction is the use of this compound as a diagnostic tool for certain diseases. Moreover, further research is needed to elucidate the exact mechanisms of action of this compound and to identify other potential therapeutic targets for this compound.
Conclusion:
In conclusion, this compound is a promising chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. Its mechanism of action and physiological effects have been extensively studied, and it has been found to have several advantages for lab experiments. Further research is needed to fully understand the potential of this compound as a therapeutic agent and to identify other potential therapeutic targets for this compound.

Synthesis Methods

The synthesis of N-(3,4-difluorophenyl)-2-pyrazinecarboxamide involves the reaction of 3,4-difluoroaniline with 2-chloropyrazine in the presence of a base. The resulting intermediate is then treated with a carboxylic acid to yield the final product. The purity of the compound can be confirmed by various analytical techniques such as NMR, mass spectrometry, and HPLC.